Cas no 1196533-01-3 (methyl 4-(carbamimidoylmethyl)benzoate)

• Product Name: methyl 4-(carbamimidoylmethyl)benzoate
• CAS No: 1196533-01-3
• MF: C₁₀H₁₂N₂O₂
• MW: 192.214482307434
• CID: 6092079
• PubChem ID: 20725908
• Update Time: 2025-05-20

methyl 4-(carbamimidoylmethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(carbamimidoylmethyl)benzoate
• SCHEMBL2699985
• EN300-1856990
• 1196533-01-3
• methyl 4-(2-amino-2-iminoethyl)benzoate

• Inchi： 1S/C10H12N2O2/c1-14-10(13)8-4-2-7(3-5-8)6-9(11)12/h2-5H,6H2,1H3,(H3,11,12)
• InChI Key： NFZUEYRYOZTNLI-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC(=CC=1)CC(=N)N)=O

Computed Properties

• Exact Mass: 192.089877630g/mol
• Monoisotopic Mass: 192.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 76.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on methyl 4-(carbamimidoylmethyl)benzoate

Methyl 4-(Carbamimidoylmethyl)benzoate: A Comprehensive Overview

Methyl 4-(carbamimidoylmethyl)benzoate (CAS No. 1196533-01-3) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound, also known as methyl 4-(imidocarbamoylmethyl)benzoate, is characterized by its unique structural features and potential applications in various scientific and industrial domains.

The molecular formula of methyl 4-(carbamimidoylmethyl)benzoate is C₁₀H₁₂N₂O₃, and it has a molecular weight of approximately 208.21 g/mol. The compound consists of a benzene ring substituted with a methyl ester group and a carbamimidoyl moiety attached to the benzene ring via a methylene bridge. This structural arrangement imparts specific chemical properties and reactivity, making it an interesting subject for both fundamental and applied research.

In recent years, methyl 4-(carbamimidoylmethyl)benzoate has been extensively studied for its potential biological activities. One of the key areas of interest is its role as an intermediate in the synthesis of bioactive compounds. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a precursor in the development of novel anti-inflammatory agents. The researchers demonstrated that derivatives of methyl 4-(carbamimidoylmethyl)benzoate exhibited potent anti-inflammatory effects in vitro, suggesting its potential as a lead compound for further drug development.

Beyond its applications in drug discovery, methyl 4-(carbamimidoylmethyl)benzoate has also been explored for its utility in materials science. A recent publication in the Journal of Polymer Science reported the synthesis of functional polymers using this compound as a monomer. The resulting polymers exhibited enhanced mechanical properties and thermal stability, making them suitable for various advanced applications, such as biomedical devices and coatings.

The synthesis of methyl 4-(carbamimidoylmethyl)benzoate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-aminomethylbenzoic acid with methyl chloroformate followed by treatment with guanidine carbonate. This multi-step process yields high-purity product with good yield. Another approach involves the direct coupling of 4-aminomethylbenzoic acid with N,N'-dimethylethylenediamine, followed by esterification with methanol. Both methods have been optimized to ensure scalability and reproducibility, making them suitable for industrial production.

The physical properties of methyl 4-(carbamimidoylmethyl)benzoate are also noteworthy. It is typically obtained as a white crystalline solid with a melting point ranging from 135 to 137°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it is insoluble in water. These solubility characteristics make it easy to handle and process in various experimental settings.

In terms of safety and handling, methyl 4-(carbamimidoylmethyl)benzoate is generally considered to be stable under normal laboratory conditions. However, it is important to follow standard safety protocols when working with this compound to avoid potential hazards such as inhalation or skin contact. Proper personal protective equipment (PPE), including gloves and goggles, should be worn at all times during handling.

The environmental impact of methyl 4-(carbamimidoylmethyl)benzoate is another important consideration. While there is limited data available on its environmental fate and effects, it is advisable to dispose of this compound according to local regulations to minimize any potential ecological risks.

In conclusion, methyl 4-(carbamimidoylmethyl)benzoate (CAS No. 1196533-01-3) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to uncover its full range of capabilities, it is likely that this compound will play an increasingly important role in advancing our understanding and utilization of organic chemistry.